(4E)-4-(4-methoxybenzylidene)-3-phenyl-1,2-oxazol-5(4H)-one

• IUPAC Name: (4E)-4-[(4-methoxyphenyl)methylidene]-3-phenyl-1,2-oxazol-5-one
• InChI: InChI=1S/C17H13NO3/c1-20-14-9-7-12(8-10-14)11-15-16(18-21-17(15)19)13-5-3-2-4-6-13/h2-11H,1H3/b15-11+
• InChI Key: HGIIHVJCDPYWBJ-RVDMUPIBSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=NOC2=O)C3=CC=CC=C3
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/2\C(=NOC2=O)C3=CC=CC=C3
• Molecular Formula: C17H13NO3
• Molecular Weight: 279.29 g/mol

Description

(4E)-4-(4-methoxybenzylidene)-3-phenyl-1,2-oxazol-5(4H)-one is a synthetic organic compound that belongs to the class of oxazolone derivatives. These compounds are known for their diverse biological activities and are often used in medicinal chemistry for drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4E)-4-(4-methoxybenzylidene)-3-phenyl-1,2-oxazol-5(4H)-one typically involves the condensation of 4-methoxybenzaldehyde with 3-phenyl-1,2-oxazol-5(4H)-one. This reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate in an organic solvent like ethanol or methanol. The reaction mixture is heated under reflux conditions for several hours to yield the desired product.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

(4E)-4-(4-methoxybenzylidene)-3-phenyl-1,2-oxazol-5(4H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or aldehydes.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

Chemistry

In chemistry, (4E)-4-(4-methoxybenzylidene)-3-phenyl-1,2-oxazol-5(4H)-one is used as a building block for the synthesis of more complex molecules. It serves as an intermediate in the preparation of various pharmaceuticals and agrochemicals.

Biology

In biological research, this compound is studied for its potential antimicrobial, antifungal, and anticancer activities. It is used in assays to evaluate its efficacy against different pathogens and cancer cell lines.

Medicine

In medicinal chemistry, (4E)-4-(4-methoxybenzylidene)-3-phenyl-1,2-oxazol-5(4H)-one is explored for its potential therapeutic applications. It is investigated as a lead compound for the development of new drugs targeting specific diseases.

Industry

In the industrial sector, this compound can be used in the synthesis of dyes, pigments, and other specialty chemicals. Its unique structure makes it valuable for various applications in material science.

Mechanism of Action

The mechanism of action of (4E)-4-(4-methoxybenzylidene)-3-phenyl-1,2-oxazol-5(4H)-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• (4E)-4-(4-hydroxybenzylidene)-3-phenyl-1,2-oxazol-5(4H)-one
• (4E)-4-(4-chlorobenzylidene)-3-phenyl-1,2-oxazol-5(4H)-one
• (4E)-4-(4-nitrobenzylidene)-3-phenyl-1,2-oxazol-5(4H)-one

Uniqueness

(4E)-4-(4-methoxybenzylidene)-3-phenyl-1,2-oxazol-5(4H)-one is unique due to the presence of the methoxy group, which can influence its chemical reactivity and biological activity. This functional group can enhance the compound’s solubility and interaction with biological targets, making it a valuable compound for various applications.